Cas no 130165-83-2 (Butanedioic acid, (1-methylethylidene)-, 1-methyl ester)

Butanedioic acid, (1-methylethylidene)-, 1-methyl ester structure
130165-83-2 structure
Product Name:Butanedioic acid, (1-methylethylidene)-, 1-methyl ester
CAS No:130165-83-2
MF:C8H12O4
MW:172.178483009338
CID:1225482
Update Time:2024-08-04

Butanedioic acid, (1-methylethylidene)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (1-methylethylidene)-, 1-methyl ester
    • Butanedioic acid, 2-(1-methylethylidene)-, 1-methyl ester
    • Inchi: 1S/C8H12O4/c1-5(2)6(4-7(9)10)8(11)12-3/h4H2,1-3H3,(H,9,10)
    • InChI Key: NTEUHFNDKXZOPV-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)/C(=C(/C)\C)/CC(O)=O

Computed Properties

  • Exact Mass: 172.07356

Experimental Properties

  • Density: 1.133±0.06 g/cm3(Predicted)
  • Melting Point: 58 °C
  • Boiling Point: 295.2±23.0 °C(Predicted)
  • PSA: 63.6
  • pka: 3.92±0.10(Predicted)
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